Difluoro[(3-{[(4-phenylpiperazinyl)thioxomethyl]amino}phenyl)sulfonyl]methane

• IUPAC Name: N-[3-(difluoromethylsulfonyl)phenyl]-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H19F2N3O2S2/c19-17(20)27(24,25)16-8-4-5-14(13-16)21-18(26)23-11-9-22(10-12-23)15-6-2-1-3-7-15/h1-8,13,17H,9-12H2,(H,21,26)
• InChI Key: WAOXRKSTEPNQHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC(=CC=C3)S(=O)(=O)C(F)F
• Molecular Formula: C18H19F2N3O2S2
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

The synthesis of difluoro compounds, such as “Difluoro[(3-{[(4-phenylpiperazinyl)thioxomethyl]amino}phenyl)sulfonyl]methane”, often involves the use of fluorinated diazoalkanes in cycloaddition reactions. These reactions have led to the development of protocols that allow the safe and scalable synthesis of fluoroalkyl-, sulfone-substituted pyrazolines. The diazo compound is typically prepared by heating the amine, tBuONO, and AcOH in CHCl3.

Chemical Reactions Analysis

Fluoroalkyl-substituted diazocompounds, like “Difluoro[(3-{[(4-phenylpiperazinyl)thioxomethyl]amino}phenyl)sulfonyl]methane”, are versatile reagents for the introduction of fluorinated groups. They are used in cycloaddition reactions, particularly in the dipolar cycloaddition reaction with vinyl sulfones. This reaction is of particular importance as the reaction product is a highly valuable sulfone- and fluoroalkyl-disubstituted pyrazoline.

Scientific Research Applications

Synthesis and Chemical Reactions

Research in this area has led to the development of efficient methods for preparing fluorinated compounds, including those related to Difluoro[(3-{[(4-phenylpiperazinyl)thioxomethyl]amino}phenyl)sulfonyl]methane. These methods are crucial for various applications, including materials science, pharmaceuticals, and agrochemicals.

• Nucleophilic Fluoroalkylation

  A method for the preparation of alpha-functionalized mono- and difluoro(phenylsulfonyl)methanes using nucleophilic fluoroalkylation methodology was developed, resulting in excellent yields of alpha,alpha-difluoro-beta-ketosulfones, alpha-monofluoro-beta-ketosulfones, and alpha-fluoro disulfones by fluoroalkylation of esters and sulfinates (Ni, Zhang, & Hu, 2009).

• Electrophilic Aromatic Formylation

  Difluoro(phenylsulfanyl)methane was used in a reaction with aromatic compounds mediated by SnCl4, leading to the formation of formylated products in good yields. This showcases its potential in electrophilic aromatic substitution reactions (Betterley et al., 2018).

• Synthesis of Fluorinated Polymers

  The synthesis of functional fluoropolymers, which are crucial for fuel cell membrane applications, demonstrates the broader applications of fluorinated compounds. This involves various synthesis routes, including the copolymerization of fluoroalkenes with fluorinated functional monomers (Souzy & Améduri, 2005).

• Sulfur Fluoride Exchange (SuFEx) Chemistry

  The use of thionyl tetrafluoride (SOF4) in SuFEx chemistry with organolithium nucleophiles, leading to the synthesis of sulfonimidoyl fluorides, sulfoximines, sulfonimidamides, and sulfonimidates, underscores the importance of fluorinated sulfonimidoyl groups in chemical synthesis (Gao et al., 2018).

Future Directions

The future directions for research on “Difluoro[(3-{[(4-phenylpiperazinyl)thioxomethyl]amino}phenyl)sulfonyl]methane” and similar compounds may involve further exploration of their synthetic potential. This includes the development of safe and scalable applications of fluoroalkyl-substituted diazo compounds. Additionally, the precise site-selective installation of CF2H onto large biomolecules such as proteins represents an exciting area of future research.